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Compound of Interest

Compound Name: Antioxidant agent-20

Cat. No.: B15614226

Essential Safety and Handling Guide for
Antioxidant Agent-20

Disclaimer: The following information is provided for Antioxidant 4020 (6PPD), chemically
known as N-(1,3-dimethylbutyl)-N'-phenyl-p-phenylenediamine (CAS No: 793-24-8), which is a
strong candidate for the queried "Antioxidant agent-20" within a research and development
context. It is crucial to verify the exact identity of your substance and consult its specific Safety
Data Sheet (SDS) before handling. If the identity of the chemical cannot be confirmed, it should
be treated as a substance of unknown toxicity, and maximum precautions should be taken.

This guide furnishes essential, immediate safety and logistical information for researchers,
scientists, and drug development professionals. It includes operational and disposal plans with
procedural, step-by-step guidance to directly address specific operational questions.

I. Hazard Identification and Personal Protective
Equipment (PPE)

Antioxidant 4020 (6PPD) is a potent chemical that requires careful handling to prevent adverse
health and environmental effects. It is harmful if swallowed, may cause an allergic skin
reaction, and is very toxic to aquatic life with long-lasting effects[1][2][3].

Summary of Hazards:
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Hazard Type Classification Key Phrase
. H302: Harmful if swallowed[1]
Acute Oral Toxicity Category 4 2]
) o H317: May cause an allergic
Skin Sensitization Category 1 ) )
skin reaction[2]
i H400: Very toxic to aquatic
Acute Aquatic Hazard Category 1 ]
life[1]
i . H410: Very toxic to aquatic life
Chronic Aquatic Hazard Category 1

with long lasting effects[1][2]

Recommended Personal Protective Equipment (PPE):

Protection Type Specification

Rationale

) Safety goggles with side-
Eye Protection )
shields

Protects against dust particles
and splashes[4][5].

) Suitable chemical-resistant
Hand Protection o
gloves (e.g., Nitrile rubber)

Prevents skin contact and

potential sensitization[4][5].

) ) Particulate filter respirator
Respiratory Protection )
(when dust is generated)

Avoids inhalation of harmful
dust particles[5]. Use local
exhaust ventilation as a

primary control measure[5].

Body Protection Protective clothing

Minimizes skin exposure[4][5].

Il. Operational Plan: Step-by-Step Handling

Procedures

Adherence to strict handling protocols is paramount to ensure personnel safety and prevent

environmental contamination.

¢ Preparation and Engineering Controls:
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o Work in a well-ventilated area, preferably within a chemical fume hood, to minimize dust
inhalation[1].

o Ensure an eyewash station and safety shower are readily accessible.

o Take precautionary measures against static discharge[4].

e Handling the Chemical:

o

Avoid contact with skin and eyes[4].

[¢]

Do not breathe in dust[4].

[¢]

When weighing or transferring the substance, do so carefully to avoid creating dust. If
appropriate, moisten the substance first to prevent dusting[5].

[¢]

Use non-sparking tools.

e Storage:
o Store in a cool, dry, and well-ventilated place away from heat, sparks, or open flames[3][4].
o Keep containers tightly closed and properly labeled[6].

o Store separately from strong oxidants[5]. Due to its low melting point, it should be stored
away from high temperatures[7].

lll. Disposal Plan: Step-by-Step Guidance

Antioxidant 4020 (6PPD) and its container must be disposed of as hazardous waste[3]. Do not
allow this chemical to enter the environment[5].

o Waste Collection:

o Collect spilled or waste material in a suitable, sealed, and properly labeled container for
disposal[1][5].

o Do not mix with other waste.
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e Decontamination:

o Clean any contaminated surfaces and equipment thoroughly with an appropriate solvent.
Collect the cleaning materials for disposal as hazardous waste.

e Disposal:
o Dispose of the waste material through a licensed hazardous waste disposal company.

o Follow all local, state, and federal regulations for hazardous waste disposal. This material
and its container must be disposed of as hazardous waste[3].

IV. Experimental Workflow and Safety

The following diagram illustrates the logical workflow for the safe handling and disposal of
Antioxidant 4020 (6PPD) in a laboratory setting.
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Workflow for Handling and Disposal of Antioxidant 4020 (6PPD)
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Caption: Workflow for Handling and Disposal of Antioxidant 4020 (6PPD).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. chemos.de [chemos.de]

2. N-(1,3-Dimethylbutyl)-N -phenyl-p-phenylenediamine AldrichCPR 793-24-8
[sigmaaldrich.com]

e 3. ruifuchem.com [ruifuchem.com]
e 4. ylsch-rbb.com [ylsch-rbb.com]
e 5. echemi.com [echemi.com]

e 6. N-(1,3-Dimethylbutyl)-N'-phenyl-1,4-phenylenediamine 793-24-8 | Tokyo Chemical
Industry (India) Pvt. Ltd. [tcichemicals.com]

e 7. Rubber Antioxidant 4020 — ylsch-rbb [ylsch-rbb.com]

« To cite this document: BenchChem. [Personal protective equipment for handling Antioxidant
agent-20]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15614226#personal-protective-equipment-for-
handling-antioxidant-agent-20]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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